molecular formula C11H11F3O3 B1397906 2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid CAS No. 1175134-69-6

2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid

Cat. No. B1397906
CAS RN: 1175134-69-6
M. Wt: 248.2 g/mol
InChI Key: SOHAGLMLOJSOGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid, also known as O-trifluoromethylbenzoylpropionic acid (OTFMPA), is a carboxylic acid commonly used in organic synthesis. OTFMPA is a versatile reagent that is used in a variety of organic reactions, including the synthesis of pharmaceuticals, agrochemicals, and polymers. It is also used in the preparation of a variety of other compounds, including pharmaceutical intermediates, surfactants, and dyes. OTFMPA is an important reagent for the synthesis of compounds with biological activity.

Scientific Research Applications

  • Resorbable Polymeric Systems with Antithrombogenic Activity

    • 2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid has been utilized in the synthesis of new polyacrylic derivatives with antithrombogenic properties. These derivatives have applications as resorbable coatings for vascular grafts, demonstrating stability in physiological conditions and effectiveness in the slow release of pharmacologically active compounds (Rodri´guez et al., 1999).
  • Solvent Effects on Dissociation of Benzoic Acids

    • This compound has been studied in the context of understanding solvent effects on the acidity of benzoic acids. This research provides insights into how different solvents affect the dissociation constants of this compound and related compounds, which is crucial for applications in various chemical processes (Kulhanek & Pytela, 1997).
  • Catalysis in Organic Synthesis

    • The compound plays a role in catalytic processes involving carboxylic acids and alkynes, as demonstrated in a study where its derivatives are involved in the regioselective synthesis of enol esters. Such catalytic processes are fundamental in creating various organic compounds with potential applications in pharmaceuticals and materials science (Bianchini et al., 1990).
  • Development of Novel Fluorescence Probes

    • Derivatives of this acid have been used in developing novel fluorescence probes for detecting reactive oxygen species. Such probes are significant in biological and chemical applications, including studying cellular processes and developing diagnostic tools (Setsukinai et al., 2003).
  • Cyclopolymerization in Polymer Science

    • Research shows the use of this compound in the synthesis of ruthenium-based catalysts for cyclopolymerization, leading to the creation of various polymers with potential applications in materials science and engineering (Mayershofer et al., 2006).
  • Degradation of Herbicides

    • Studies on the degradation of novel herbicides have utilized derivatives of this compound, shedding light on microbial processes and environmental impact assessment (Cai et al., 2012).

properties

IUPAC Name

2-propan-2-yloxy-4-(trifluoromethyl)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11F3O3/c1-6(2)17-9-5-7(11(12,13)14)3-4-8(9)10(15)16/h3-6H,1-2H3,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOHAGLMLOJSOGX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=C(C=CC(=C1)C(F)(F)F)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11F3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods I

Procedure details

To a solution of p-(trifluoromethyl)salicylic acid (CAS 345-28-8) (500 mg, 2.271 mmol), 2-propanol (0.209 ml, 2.725 mmol) and triphenylphosphine (706.2 mg, 2.612 mmol) in 6.5 ml tetrahydrofurane under nitrogen at 0° C., was added dropwise a solution of di-tert-butyl azodicarboxylate (575.2 mg, 2.498 mmol) in 1 ml tetrahydrofurane. The reaction mixture was allowed to warm to room temperature and stirred for 1.5 hours. 8 ml 2N NaOH (15.9 mmol) was added and the reaction mixture was heated in an 80° C. oil bath for 5 hours. The reaction mixture was allowed to cool to room temperature and extracted twice with 5 ml ether. The aqueous layer was acidified under ice bath cooling with a 5N HCl solution to pH 1. The resulting precipitate was filtered and dried in vacuo to provide 444 mg (79%) of the title compound as a white solid. MS (m/e): 247.0 (M+H+).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0.209 mL
Type
reactant
Reaction Step One
Quantity
706.2 mg
Type
reactant
Reaction Step One
Quantity
575.2 mg
Type
reactant
Reaction Step One
Quantity
6.5 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step Two
Yield
79%

Synthesis routes and methods II

Procedure details

To a suspension of 2-isopropoxy-4-trifluoromethyl-benzoic acid isopropyl ester (35 mg, 0.12 mmol) in THF (1 ml) was added a solution of 0.5 N-LiOH (2 eq), and the resulting mixture was stirred for 2 hours at room temperature. The reaction mixture was acidified with 1N HCl, and then extracted with EtOAc. The combined organic layer was washed with water and brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting residue was vacuum dried to yield the 2-isopropoxy-4-trifluoromethyl-benzoic acid. To an ice-cold suspension of 2-isopropoxy-4-trifluoromethyl-benzoic acid and N,O-dimethylhydroxylamine hydrochloride (13 mg, 0.132 mmol) in CH2Cl2 (1 mL) was added N-methylmorpholine (0.015 ml, 0.132 mmol), and the resulting mixture was stirred for 5 minutes, to which were added N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (26 mg, 0.132 mmol). The resulting mixture was stirred for 2 hours at room temperature, and then diluted with EtOAc. The organic layer was washed with 1N HCl, water, and brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The crude residue was purified by chromatography (Hex/EtOAc=3/1) to give the title compound (28 mg, 80%).
Name
2-isopropoxy-4-trifluoromethyl-benzoic acid isopropyl ester
Quantity
35 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods III

Procedure details

To a solution of 500 mg (2.271 mmol) 2-hydroxy-4-trifluoromethyl-benzoic acid methyl ester (CAS: 345-28-8), 209 ul (2.725 mmol) 2-propanol and 706.2 mg (2.612 mmol) triphenylphosphine in 6.5 ml tetrahydrofuran under nitrogen at 0° C., was added dropwise a solution of 575.2 mg (2.498 mmol) di-tert-butyl azodicarboxylate in 1 ml tetrahydrofuran. The reaction mixture was allowed to warm to room temperature and stirred for 1.5 hours. 8 ml (15.9 mmol) 2N NaOH was added and the reaction mixture was warmed at 80° C. for 5 hours. The reaction mixture extracted twice with 5 ml ether. The aqueous layer was acidified under ice bath cooling with a 5N HCl solution to pH 1. The resulting precipitate was filtered and dried in vacuo to provide 444 mg (y: 78.8%) of the expected compound as a white solid. MS (m/e): 247.0 (MH+).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
209 μL
Type
reactant
Reaction Step One
Quantity
706.2 mg
Type
reactant
Reaction Step One
Quantity
575.2 mg
Type
reactant
Reaction Step One
Quantity
6.5 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid
Reactant of Route 2
Reactant of Route 2
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid
Reactant of Route 3
Reactant of Route 3
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid
Reactant of Route 4
Reactant of Route 4
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid
Reactant of Route 5
Reactant of Route 5
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid
Reactant of Route 6
Reactant of Route 6
2-(Propan-2-yloxy)-4-(trifluoromethyl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.